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Compound of Interest

Compound Name: U-74389G

Cat. No.: B1209883 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of investigational compounds like U-74389G are paramount for laboratory safety and

environmental protection. This guide provides essential, step-by-step procedural information for

the safe disposal of U-74389G, a potent antioxidant of the lazaroid family.

Safety and Handling Profile
U-74389G, also known as Methylated Tirilazad, is a 21-aminosteroid that functions as an

antioxidant by preventing iron-dependent lipid peroxidation[1]. While specific hazard

classifications for U-74389G are not readily available, it is prudent to handle it with the care

required for all investigational chemicals. General safety precautions for similar laboratory

chemicals include avoiding contact with skin and eyes, preventing inhalation of dust or

aerosols, and using appropriate personal protective equipment (PPE), such as gloves, lab

coats, and safety glasses[2].

Quantitative Data Summary
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Property Value Source

Molecular Formula C₃₇H₅₀N₆O₂ • C₄H₄O₄ [1]

Molecular Weight 726.9 g/mol [1]

Storage Temperature -20°C [1]

Stability ≥ 4 years (at -20°C) [1]

Solubility (DMF) 36.3 mg/mL [1]

Solubility (DMSO) 35.3 mg/mL [1]

Step-by-Step Disposal Procedures
The disposal of U-74389G and its associated waste must comply with local, state, and federal

regulations. The following steps provide a general framework for proper disposal.

1. Waste Identification and Segregation:

Solid Waste: Collect unused or expired U-74389G powder, contaminated PPE (gloves, weigh

boats, etc.), and any other solid materials that have come into contact with the compound.

Liquid Waste: Collect solutions containing U-74389G, including residual amounts in vials,

experimental solutions, and contaminated solvents. Note that U-74389G has been dissolved

in solvents such as DMSO and citric acid for experimental use[3].

Sharps Waste: Any needles, syringes, or broken glass contaminated with U-74389G should

be segregated into a designated sharps container.

2. Waste Containment and Labeling:

Use chemically resistant, leak-proof containers for both solid and liquid waste.

Clearly label each waste container with "Hazardous Waste," the full chemical name "U-
74389G," and any known hazard characteristics. If the compound was dissolved in a solvent,

the solvent should also be listed on the label.

3. Neutralization and Decontamination (If Applicable):
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Currently, there are no established protocols for the chemical neutralization of U-74389G for

disposal. Therefore, do not attempt to neutralize the chemical unless a validated procedure

is available.

Decontaminate work surfaces and equipment that have come into contact with U-74389G
using an appropriate solvent or cleaning agent. Collect all cleaning materials as hazardous

waste.

4. Storage of Waste:

Store waste containers in a designated, secure area away from incompatible materials. The

storage area should be well-ventilated.

5. Final Disposal:

The final step for the disposal of U-74389G waste is high-temperature incineration by a

licensed hazardous waste management company[4].

Do not dispose of U-74389G down the drain or in regular trash, as this can lead to

environmental contamination[2][4].

Arrange for the collection of the hazardous waste by your institution's Environmental Health

and Safety (EHS) department or a certified waste disposal contractor.

Experimental Protocols Cited
While no specific disposal protocols for U-74389G were found, the following experimental

preparation is relevant to understanding how solutions of this compound are handled in a

laboratory setting:

Preparation of U-74389G for In Vivo Administration: In a study investigating the effects of U-
74389G on traumatic brain injury in rats, the compound was prepared as follows:

U-74389G was dissolved in DMSO at a concentration of 25 mg/mL.

This stock solution was then diluted in a 20 mM citric acid solution (dissolved in saline) to

create a working stock.
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Working solutions for injection were prepared fresh daily from the diluted stock using 0.9%

saline[3].

This protocol indicates that waste solutions may contain DMSO, citric acid, and saline in

addition to the active compound.

Disposal Workflow Diagram
The following diagram illustrates the logical flow for the proper disposal of U-74389G.
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Caption: Workflow for the safe disposal of U-74389G from laboratory to final disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1209883#u-74389g-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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